Cas no 823797-35-9 (3H-Pyrazol-3-one, 1-(3-chloropropyl)-1,2-dihydro-)

• Product Name: 3H-Pyrazol-3-one, 1-(3-chloropropyl)-1,2-dihydro-
• CAS No: 823797-35-9
• MF: C₆H₉ClN₂O
• MW: 160.60146021843
• CID: 692905
• PubChem ID: 71418959
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 1-(3-chloropropyl)-1,2-dihydro- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1-(3-chloropropyl)-1,2-dihydro-
• 2-(3-chloropropyl)-1H-pyrazol-5-one
• DTXSID20838241
• 1-(3-Chloropropyl)-1,2-dihydro-3H-pyrazol-3-one
• 823797-35-9
• 1-(3-Chloropropyl)-1H-pyrazol-3(2H)-one

• Inchi： 1S/C6H9ClN2O/c7-3-1-4-9-5-2-6(10)8-9/h2,5H,1,3-4H2,(H,8,10)
• InChI Key： RVIYQSADWKFRAC-UHFFFAOYSA-N
• SMILES： ClCCCN1C=CC(N1)=O

Computed Properties

• Exact Mass: 160.0403406g/mol
• Monoisotopic Mass: 160.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 32.3Ų